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Compound of Interest

Compound Name: Irganox 1330

Cat. No.: B1672081

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of Irganox 1330 for the
long-term thermal stabilization of polyolefins, such as polypropylene (PP) and polyethylene
(PE). Detailed experimental protocols and performance data are included to assist researchers
in evaluating and implementing this antioxidant in their polymer formulations.

Introduction

Irganox 1330 is a high molecular weight, sterically hindered phenolic primary antioxidant.[1][2]
It is highly effective in protecting organic substrates against thermo-oxidative degradation.[3] Its
low volatility, good compatibility with most substrates, and high resistance to extraction make it
an excellent choice for ensuring the long-term stability of polyolefins.[2] This is particularly
crucial in applications where the material is exposed to elevated temperatures for extended
periods.

Data Presentation

The following tables summarize the performance of Irganox 1330 in polyolefins, providing a
clear comparison of its effectiveness under various conditions.

Table 1: Oxidative Induction Time (OIT) of High-Density Polyethylene (HDPE) Stabilized with
Phenolic Antioxidants
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Antioxidant Concentration (wt%) OIT at 210°C (minutes)
Irganox 1330 Not specified 97.25[4]
Irganox 1010 Not specified 89.73[4]

Table 2: Depletion of Irganox 1330 in High-Impact Polypropylene (PP) During Aging

Initial Irganox 1330 . )
Depletion Time (t)

Sample ID Concentration (co) Aging Condition
(days)
(nglg)
Ba 1000 80°C in water 637 + 27[5]
Cb 1500 90°C in water 308 + 20[5]

Note: The depletion time (1) is the time constant obtained from fitting the data to an exponential
decay function.

Experimental Protocols

Detailed methodologies for key experiments cited in the evaluation of Irganox 1330 are
provided below.

Oxidative Induction Time (OIT) Test

This method, based on ASTM D3895, determines the oxidative stability of polyolefins.
Methodology:

e Sample Preparation: A small sample (5-10 mg) of the stabilized polyolefin is placed in a
standard aluminum DSC pan.

 Instrument Setup: A Differential Scanning Calorimeter (DSC) is used. The instrument is
calibrated according to the manufacturer's instructions.

e Test Procedure:
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o The sample is heated to a specified isothermal temperature (e.g., 200°C or 210°C) under
a nitrogen atmosphere at a controlled rate (e.g., 20°C/min).

o Once the temperature has stabilized, the atmosphere is switched from nitrogen to oxygen
at the same flow rate.

o The time from the introduction of oxygen until the onset of the exothermic oxidation peak
is recorded as the Oxidative Induction Time (OIT). A longer OIT indicates better oxidative
stability.

Oven Aging Test
This test, based on ASTM D3045, evaluates the long-term thermal stability of plastics.
Methodology:

e Specimen Preparation: Prepare standardized test specimens (e.g., tensile bars or plaques)
of the polyolefin containing various concentrations of Irganox 1330.

e Aging: Place the specimens in a forced-air oven at a constant elevated temperature (e.g.,
135°C or 150°C).

» Evaluation: At predetermined time intervals, remove a set of specimens from the oven.

o Property Measurement: After cooling to room temperature, evaluate the physical properties
of the aged specimens. This typically includes measuring the Melt Flow Rate (MFR) and
assessing any changes in color or surface appearance. A smaller change in these properties
over time indicates better long-term stability.

Melt Flow Rate (MFR) Test

This test, based on ASTM D1238, measures the ease of flow of a molten thermoplastic. An
increase in MFR often indicates polymer degradation (chain scission).

Methodology:

o Apparatus: An extrusion plastometer is preheated to a specified temperature (e.g., 230°C for
polypropylene).
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o Sample Loading: A specified amount of the polyolefin sample (typically 3-8 grams) is loaded
into the heated barrel of the plastometer.

o Extrusion: A piston with a standard weight is placed in the barrel, forcing the molten polymer
to extrude through a standard die.

o Measurement: The extrudate is collected over a specific period, and the weight is measured.
The MFR is calculated in grams of polymer per 10 minutes (g/10 min).

Mandatory Visualizations

The following diagrams illustrate key concepts related to the stabilization of polyolefins with
Irganox 1330.
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Caption: Antioxidant mechanism of Irganox 1330 in polyolefins.
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Caption: Experimental workflow for evaluating long-term stability.
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Caption: Relationship between Irganox 1330 and polymer stability.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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